Cas no 457-50-1 ( )

• Product Name: &nbsp
• CAS No: 457-50-1
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 930011
• PubChem ID: 261962
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• acetamide, 2,2,2-trifluoro-N-2-pyridinyl-
• 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide
• 2,2,2‐TRIFLUORO‐N‐2‐PYRIDINYL‐ACETAMIDE
• SCHEMBL14752520
• CHEMBL12275
• NSC95124
• trifluoroacetylaminopyridine
• NSC-95124
• NCIOpen2_001598
• AKOS003861332
• 2-(trifluoroacetylamino)pyridine
• STK369209
• 2,2,2-Trifluoro-N-(pyridin-2-yl)ethanimidic acid
• 2,2,2-TRIFLUORO-N-2-PYRIDINYL-ACETAMIDE
• SCHEMBL4899716
• 2,2,2-trifluoro-N-(pyridin-2(1H)-ylidene)acetamide
• 2,2,2-trifluoro-N-(pyridin-2(1H)-ylidene)acetoamide
• 2-Aminopyridine, N-trifluoroacetyl-
• DTXSID60963425
• 457-50-1
• 2,2,2-trifluoro-N-pyridin-2-ylacetamide
•  

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)6(13)12-5-3-1-2-4-11-5/h1-4H,(H,11,12,13)
• InChI Key： KUGLJYVDCCITGB-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 190.03545
• Monoisotopic Mass: 190.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 273.2°C at 760 mmHg
• Flash Point: 119°C
• Refractive Index: 1.503
• PSA: 41.99